Cas no 6595-00-2 (1,2-dimethyl-1H-1,3-benzodiazole-6-carboxylic acid)
1,2-Dimethyl-1H-1,3-benzodiazole-6-carboxylic acid is a heterocyclic carboxylic acid derivative with a benzodiazole core structure. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The dimethyl substitution at the 1- and 2-positions enhances stability and influences reactivity, while the carboxylic acid moiety provides a functional handle for further derivatization. This compound exhibits potential utility in coordination chemistry due to its ability to act as a ligand. Its well-defined structure and purity make it suitable for research applications requiring precise molecular scaffolds. The compound is typically characterized by NMR and HPLC for quality assurance.
6595-00-2 structure
Product Name:1,2-dimethyl-1H-1,3-benzodiazole-6-carboxylic acid
CAS No:6595-00-2
MF:C10H10N2O2
MW:190.198602199554
CID:962846
PubChem ID:45078627
Update Time:2025-10-13
1,2-dimethyl-1H-1,3-benzodiazole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Dimethyl-1H-benzo[d]imidazole-6-carboxylic acid
- 1,2-DIMETHYL-1H-BENZIMIDAZOLE-6-CARBOXYLIC ACID
- 1H-Benzimidazole-6-carboxylic acid, 1,2-dimethyl-
- 2,3-dimethylbenzimidazole-5-carboxylic acid
- 1.2-Dimethyl-benzimidazol-6-carbonsaeure
- 2,3-dimethyl-3H-benzoimidazole-5-carboxylic acid
- AG-L-57176
- AK-65903
- ANW-71853
- CTK7I8452
- KB-216333
- 1,2-dimethyl-1H-1,3-benzodiazole-6-carboxylic acid
- 1,2-Dimethyl-1H-benzo[d]imidazole-6-carboxylicacid
- EN300-188615
- SCHEMBL18247596
- MFCD13562914
- CS-0454591
- Z1201627357
- AS-49970
- 6595-00-2
- 6-Benzimidazolecarboxylicacid,1,2-dimethyl-(7CI,8CI)
- O10342
- AKOS006332677
- DTXSID60663574
-
- MDL： MFCD13562914
- Inchi： 1S/C10H10N2O2/c1-6-11-8-4-3-7(10(13)14)5-9(8)12(6)2/h3-5H,1-2H3,(H,13,14)
- InChI Key： PAHCNWPMLGFQKJ-UHFFFAOYSA-N
- SMILES： OC(C1C=CC2=C(C=1)N(C)C(C)=N2)=O
Computed Properties
- Exact Mass: 190.074
- Monoisotopic Mass: 190.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 436.2±18.0 °C at 760 mmHg
- Flash Point: 217.6±21.2 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
1,2-dimethyl-1H-1,3-benzodiazole-6-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,2-dimethyl-1H-1,3-benzodiazole-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D612063-10mg |
1,2-Dimethyl-1H-benzo[D]imidazole-6-carboxylic Acid |
6595-00-2 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D612063-50mg |
1,2-Dimethyl-1H-benzo[D]imidazole-6-carboxylic Acid |
6595-00-2 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | D612063-100mg |
1,2-Dimethyl-1H-benzo[D]imidazole-6-carboxylic Acid |
6595-00-2 | 100mg |
$ 210.00 | 2022-06-05 | ||
| Alichem | A069002795-5g |
1,2-Dimethyl-1H-benzo[d]imidazole-6-carboxylic acid |
6595-00-2 | 95% | 5g |
$1420.40 | 2023-09-01 | |
| Alichem | A069002795-10g |
1,2-Dimethyl-1H-benzo[d]imidazole-6-carboxylic acid |
6595-00-2 | 95% | 10g |
$2231.10 | 2023-09-01 | |
| Alichem | A069002795-25g |
1,2-Dimethyl-1H-benzo[d]imidazole-6-carboxylic acid |
6595-00-2 | 95% | 25g |
$3417.00 | 2023-09-01 | |
| Chemenu | CM153558-500mg |
1,2-dimethyl-1H-benzo[d]imidazole-6-carboxylic acid |
6595-00-2 | 95% | 500mg |
$*** | 2023-05-29 | |
| Chemenu | CM153558-1g |
1,2-dimethyl-1H-benzo[d]imidazole-6-carboxylic acid |
6595-00-2 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM153558-1g |
1,2-dimethyl-1H-benzo[d]imidazole-6-carboxylic acid |
6595-00-2 | 95% | 1g |
$430 | 2021-06-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ8469-500MG |
1,2-dimethyl-1H-1,3-benzodiazole-6-carboxylic acid |
6595-00-2 | 95% | 500MG |
￥ 2,178.00 | 2023-04-04 |
1,2-dimethyl-1H-1,3-benzodiazole-6-carboxylic acid Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
6595-00-2 (1,2-dimethyl-1H-1,3-benzodiazole-6-carboxylic acid) Related Products
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